An In-depth Technical Guide to 13-Oxo-6(Z),9(Z)-octadecadienoic Acid: Discovery, Isolation, and Biological Context
An In-depth Technical Guide to 13-Oxo-6(Z),9(Z)-octadecadienoic Acid: Discovery, Isolation, and Biological Context
Disclaimer: Scientific literature extensively covers various isomers of 13-oxooctadecadienoic acid, particularly 13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE). However, specific research on the discovery, isolation from natural sources, and biological activity of the 13-Oxo-6(Z),9(Z)-octadecadienoic acid isomer is limited in publicly accessible databases. This guide provides available information on 13-Oxo-6(Z),9(Z)-octadecadienoic acid and draws upon the well-characterized isomer, 13-KODE, to present putative pathways and methodologies.
Introduction
13-Oxo-6(Z),9(Z)-octadecadienoic acid is an oxidized fatty acid, a member of the octadecanoid family. These molecules are derived from the enzymatic or non-enzymatic oxidation of 18-carbon polyunsaturated fatty acids. While its specific biological role is not yet well-defined, its structural similarity to other bioactive oxylipins suggests potential involvement in various physiological and pathological processes. This document serves as a technical resource for researchers and professionals in drug development, summarizing the current knowledge and proposing experimental approaches based on related compounds.
Physicochemical Data
For comparative purposes, the following table summarizes the key physicochemical properties of 13-Oxo-6(Z),9(Z)-octadecadienoic acid and its more extensively studied isomer, 13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE).
| Property | 13-Oxo-6(Z),9(Z)-octadecadienoic acid | 13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE) |
| Molecular Formula | C₁₈H₃₀O₃[1] | C₁₈H₃₀O₃[2] |
| Molecular Weight | 294.43 g/mol [1] | 294.43 g/mol [2] |
| CAS Number | 1802047-22-8[1] | 54739-30-9[2] |
| Synonyms | 6(Z),9(Z)-13-KODE[1] | 13-Oxo-ODE, 13-KODE[2] |
| Purity (Commercial) | >98%[1] | >98%[2] |
| Storage Conditions | Freezer[1] | -80°C[3] |
| Supplied As | In solution[1] | Solution in ethanol[3] |
Putative Biosynthesis
While the specific biosynthetic pathway for 13-Oxo-6(Z),9(Z)-octadecadienoic acid has not been elucidated, a plausible enzymatic route can be proposed based on the known metabolism of polyunsaturated fatty acids. The likely precursor for this molecule is gamma-linolenic acid (GLA; 6(Z),9(Z),12(Z)-octadecatrienoic acid). The pathway would likely involve two key enzymatic steps:
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Lipoxygenase (LOX)-mediated hydroperoxidation: A lipoxygenase enzyme would catalyze the stereospecific insertion of molecular oxygen at the C-13 position of gamma-linolenic acid, forming 13-hydroperoxy-6(Z),9(Z),11(E)-octadecatrienoic acid.
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Dehydrogenase-mediated oxidation: The resulting hydroperoxy fatty acid would then be reduced to a hydroxy fatty acid, which is subsequently oxidized by a hydroxy fatty acid dehydrogenase to the corresponding keto- aCid.
Caption: Putative biosynthetic pathway of 13-Oxo-6(Z),9(Z)-octadecadienoic acid.
Experimental Protocols
General Protocol for Isolation from a Plant Matrix
The following is a generalized protocol for the isolation of 13-oxo-octadecadienoic acids from a plant source, adapted from methods used for the isolation of 13-KODE from Salicornia herbacea.[4]
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Extraction:
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Homogenize 1 kg of dried and powdered plant material with 5 L of methanol (B129727).
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Incubate the mixture at room temperature with continuous agitation for 24 hours.
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Filter the mixture and concentrate the methanol extract under reduced pressure using a rotary evaporator.
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Solvent Partitioning:
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Resuspend the crude extract in a 1:1 mixture of water and ethyl acetate (B1210297).
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Separate the layers and collect the ethyl acetate fraction.
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Evaporate the ethyl acetate to yield the lipophilic fraction.
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Chromatographic Purification:
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Silica (B1680970) Gel Column Chromatography:
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Dissolve the ethyl acetate fraction in a minimal amount of hexane (B92381).
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Load the solution onto a silica gel column pre-equilibrated with hexane.
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Elute the column with a stepwise gradient of ethyl acetate in hexane (e.g., 5%, 10%, 20%, 50%, 100% ethyl acetate).
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Collect fractions and analyze by thin-layer chromatography (TLC) to pool fractions containing the compound of interest.
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Preparative High-Performance Liquid Chromatography (HPLC):
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Further purify the enriched fraction using a C18 reverse-phase preparative HPLC column.
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Use an isocratic or gradient elution with a mobile phase of acetonitrile (B52724) and water (with 0.1% formic acid).
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Monitor the elution at a wavelength determined by the UV absorbance maximum of the target compound (for 13-KODE, this is around 279 nm).[3]
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Collect the peak corresponding to the target molecule.
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Structure Verification:
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Confirm the identity and purity of the isolated compound using analytical techniques such as:
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Liquid Chromatography-Mass Spectrometry (LC-MS) for molecular weight determination.
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Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) for structural elucidation.
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Caption: General workflow for the isolation of 13-oxo-octadecadienoic acids.
Biological Activity and Signaling Pathways (of the Isomer 13-KODE)
As the biological activity of 13-Oxo-6(Z),9(Z)-octadecadienoic acid is not yet reported, this section details the known activities of its well-studied isomer, 13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE), to provide a framework for future research.
13-KODE has been shown to possess significant anti-inflammatory and anti-cancer properties.[4][5]
Anti-Inflammatory Activity
In lipopolysaccharide (LPS)-stimulated murine macrophages, 13-KODE exhibits anti-inflammatory effects by modulating key signaling pathways.[5]
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Inhibition of NF-κB and MAPK Signaling: 13-KODE suppresses the production of pro-inflammatory mediators by inhibiting the activation of the NF-κB and MAPK signaling pathways.
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Activation of Nrf2/HO-1 Signaling: It also exerts antioxidant effects by activating the Nrf2/HO-1 signaling pathway, which leads to the expression of antioxidant enzymes.[5]
Caption: Modulation of inflammatory pathways by 13-KODE.
Anti-Cancer Stem Cell Activity
13-KODE has been shown to inhibit the proliferation of breast cancer stem cells (BCSCs).[4]
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Downregulation of c-Myc: The mechanism of action involves the downregulation of the c-Myc transcription factor, a key regulator of cancer stem cell survival and self-renewal.[4] This leads to a reduction in BCSC markers (CD44high/CD24low) and aldehyde dehydrogenase (ALDH) activity, ultimately promoting apoptosis of these cells.[4]
Caption: Inhibition of breast cancer stem cell survival by 13-KODE via c-Myc.
Conclusion and Future Directions
13-Oxo-6(Z),9(Z)-octadecadienoic acid represents an understudied member of the oxidized fatty acid family. While its physicochemical properties are defined and it is available as a chemical standard, a significant research gap exists regarding its natural occurrence, biosynthesis, and biological functions. The detailed understanding of its isomer, 13-KODE, provides a strong rationale and a methodological blueprint for future investigations into this molecule. Researchers are encouraged to explore its presence in biological systems, elucidate its biosynthetic pathway, and screen for potential bioactivities, particularly in the areas of inflammation and cancer where related oxylipins have shown significant promise.
